Cas no 658701-67-8 (Unii-QX28B7638W)

• Product Name: Unii-QX28B7638W
• CAS No: 658701-67-8
• MF: C₄₂H₆₈MgO₂₀
• MW: 917.282336235046
• CID: 4757467
• Update Time: 2026-02-26

Unii-QX28B7638W Chemical and Physical Properties

Names and Identifiers

• QX28B7638W
• Tianqingganmei
• Tian qing gan mei
• Magnesium isoglycyrrhizinate hydrate
• 18alpha-Glycyrrhizin magnesium tetrahydrate
• Magnesium glycyrrhizinate tetrahydrate, 18alpha-
• 18alpha-Glycyrrhizinic acid magnesium tetrahydrate
• Unii-QX28B7638W

• Inchi： 1S/C42H62O16.Mg.4H2O/c1-37(2)21-8-11-42(7)31(20(43)16-18-19-17-39(4,36(53)54)13-12-38(19,3)14-15-41(18,42)6)40(21,5)10-9-22(37)55-35-30(26(47)25(46)29(57-35)33(51)52)58-34-27(48)23(44)24(45)28(56-34)32(49)50;;;;;/h16,19,21-31,34-35,44-48H,8-15,17H2,1-7H3,(H,49,50)(H,51,52)(H,53,54);;4*1H2/q;+2;;;;/p-2/t19-,21+,22+,23+,24+,25+,26+,27-,28+,29+,30-,31-,34+,35+,38-,39+,40+,41-,42-;;;;;/m1...../s1
• InChI Key： NZIKWFVGLMNGAH-PUBQWMFISA-L
• SMILES： [Mg+2].O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)[O-])O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)[O-])O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C)CC[C@@](C(=O)O)(C)C[C@@H]5C4=CC([C@@H]32)=O)C1(C)C.O.O.O.O

Computed Properties

• Exact Mass: 916.415436g/mol
• Monoisotopic Mass: 916.415436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 63
• Rotatable Bond Count: 5
• Complexity: 1720
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 277
• Molecular Weight: 917.3g/mol

Additional information on Unii-QX28B7638W

Comprehensive Overview of Unii-QX28B7638W (CAS No. 658701-67-8): Properties, Applications, and Market Insights

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